Cas no 2566-97-4 (Methyl trans,trans-9,12-Octadecadienoate)

• Product Name: Methyl trans,trans-9,12-Octadecadienoate
• CAS No: 2566-97-4
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• MDL: MFCD00069997
• CID: 272664
• PubChem ID: 24896306
• Update Time: 2025-04-19

Methyl trans,trans-9,12-Octadecadienoate Chemical and Physical Properties

Names and Identifiers

• 9,12-Octadecadienoicacid, methyl ester, (9E,12E)-
• Methyl linolelaidate
• Methyl trans,trans-9,12-Octadecadienoate
• Methyl 9-trans,12-trans-octadecadienoate
• Methyl linoelaidate
• trans-9,12-Octadecadienoic acid methyl ester
• Linolelaidic acid, methyl ester
• methyl (9E,12E)-octadeca-9,12-dienoate
• Methyl (E, E)-9,12-octadecadienoate
• Methyl 9-trans,12-trans-octadecadienoate1000µg
• Methyl 9-trans-12-trans-octadecadienoate
• trans,trans-9,12-Octadecadienoic Acid Methyl Ester
• trans,trans-Methyl linoleate
• Linolelaidic Acid Methyl Ester
• Methyl linoleate hydroperoxide
• 9,12-Octadecadienoic acid, methyl ester, (E,E)-
• JRB7ACQ5NW
• Linoelaidic acid methyl ester
• METHYL LINOLEATE
• 9,12-OCTADECADIENOIC ACID (Z,Z)-, METHYL ESTER, HYDROPEROXIDE
• 9,12-Octadecadienoi

• MDL： MFCD00069997
• Inchi： 1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11H,3-6,9,12-18H2,1-2H3/b8-7+,11-10+
• InChI Key： WTTJVINHCBCLGX-ZDVGBALWSA-N
• SMILES： O(C)C(CCCCCCC/C=C/C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 294.25602
• Monoisotopic Mass: 294.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 0.88 g/mL at 25 °C(lit.)
• Boiling Point: 152°C/2mmHg(lit.)
• Flash Point: Fahrenheit: 24.8 ° f < br / > Celsius: -4 ° C < br / >
• Refractive Index: 1.4580-1.4620
• Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
• PSA: 26.3
• LogP: 5.97290
• Color/Form: 10 mg/mL in heptane

Methyl trans,trans-9,12-Octadecadienoate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H336-H410
• Warning Statement： P210-P261-P273-P301+P310-P331-P501
• Hazardous Material transportation number：UN 1206 3
• WGK Germany：1
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： 9-16-29-33-60-61-62
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives